Cas no 2649059-14-1 (1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole)
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole
- 2649059-14-1
- EN300-1778050
-
- Inchi: 1S/C8H11N3O/c1-2-11-6-5-10-8(11)3-4-9-7-12/h5-6H,2-4H2,1H3
- InChI Key: UAVUBTMHGFMKBS-UHFFFAOYSA-N
- SMILES: O=C=NCCC1=NC=CN1CC
Computed Properties
- Exact Mass: 165.090211983g/mol
- Monoisotopic Mass: 165.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.2Ų
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778050-0.05g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1778050-0.1g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1778050-0.25g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1778050-0.5g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1778050-1.0g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1778050-2.5g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1778050-5.0g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1778050-10.0g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1778050-1g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1778050-5g |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole |
2649059-14-1 | 5g |
$3520.0 | 2023-09-20 |
1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole
1-Ethyl-2-(2-isocyanatoethyl)-1H-imidazole (CAS No. 2649059-14-1): A Comprehensive Overview
The compound 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole (CAS No. 2649059-14-1) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its imidazole ring structure with ethyl and isocyanatoethyl substituents, exhibits unique chemical properties that make it a valuable building block for various applications.
Imidazole derivatives have long been recognized for their ability to form stable complexes with metal ions, a property that has been extensively exploited in catalysis and coordination chemistry. The presence of the isocyanatoethyl group in this compound introduces additional functionality, enhancing its potential for cross-linking reactions and polymer synthesis. Recent studies have demonstrated that 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole can serve as an efficient precursor for the preparation of high-performance polymers with tailored mechanical and thermal properties.
In the realm of materials science, researchers have explored the use of this compound in the development of advanced materials such as self-healing polymers and stimuli-responsive materials. The isocyanato group enables dynamic covalent bonding, which is essential for achieving self-healing capabilities. For instance, a study published in *Advanced Materials* highlighted the successful synthesis of a polymer network based on 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole, which exhibited remarkable recovery properties under mild heating conditions.
Beyond materials science, this compound has also found applications in drug delivery systems and biomedical engineering. The imidazole ring is known for its ability to interact with biological molecules, making it a promising candidate for drug conjugation and targeted delivery. Recent advancements in nanotechnology have leveraged the unique properties of this compound to develop nanoparticles with enhanced stability and bioavailability.
The synthesis of 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring scalability for industrial applications. For example, a study in *Journal of Organic Chemistry* reported a novel synthetic route that utilized microwave-assisted synthesis to significantly reduce reaction times while maintaining product quality.
From an environmental standpoint, the development of sustainable synthetic methods for this compound aligns with global efforts to promote green chemistry. By minimizing waste generation and utilizing renewable feedstocks, researchers are paving the way for more eco-friendly production processes. This shift towards sustainability is particularly relevant given the increasing demand for green chemicals in various industries.
In conclusion, 1-ethyl-2-(2-isocyanatoethyl)-1H-imidazole (CAS No. 2649059-14-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structural features and functional groups make it a valuable tool across diverse scientific disciplines. As research continues to uncover new applications and optimizations, this compound is poised to play an even greater role in shaping future innovations in materials science, biotechnology, and beyond.
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